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Compound of Interest

Compound Name: NSC 16590

cat. No.: BS55794

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with NSC
16590, also known as 2-Aminoisobutyric Acid (AIB).

Frequently Asked Questions (FAQSs)

Q1: What is NSC 165907

Al: NSC 16590 is the National Service Center identifier for the compound 2-Aminoisobutyric
Acid (AIB). It is a non-proteinogenic a-amino acid, meaning it is not one of the 20 standard
amino acids found in proteins. It is also referred to as a-methylalanine. In plant biology, it is
primarily known for its role as an inhibitor of ethylene biosynthesis.

Q2: What is the primary mechanism of action for NSC 16590 in plants?

A2: NSC 16590 (AIB) functions as an inhibitor of the enzyme 1-aminocyclopropane-1-
carboxylic acid (ACC) oxidase.[1][2][3] This enzyme catalyzes the final step in the ethylene
biosynthesis pathway, converting ACC to ethylene.[3] By inhibiting ACC oxidase, NSC 16590
effectively reduces or blocks the production of ethylene, a key plant hormone involved in
processes like fruit ripening, senescence, and stress responses.[3]

Q3: Is NSC 16590 soluble in common laboratory solvents?

A3: NSC 16590 is highly soluble in water. It is poorly soluble in alcohol and generally
considered insoluble in oils and DMSO. See the solubility table and troubleshooting guide
below for more details.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b555794?utm_src=pdf-interest
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11230577/
https://pubmed.ncbi.nlm.nih.gov/24253844/
https://www.scbt.com/browse/acc-oxidase-inhibitors
https://www.scbt.com/browse/acc-oxidase-inhibitors
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.scbt.com/browse/acc-oxidase-inhibitors
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/product/b555794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Q4: How should | store NSC 16590 powder and stock solutions?

A4: The solid powder form of NSC 16590 should be stored below +30°C. For products without
a specified expiration date, it is recommended to handle them according to the defined
conditions on the product literature and to routinely inspect them to ensure they perform as
expected. Generally, a standard warranty of one year from the shipment date is applicable for
such products. While specific stability data for solutions is limited, general best practice for
amino acid solutions is to prepare them fresh or store aliquots at -20°C for short-term use to
prevent degradation and contamination.

Solubility Data

The solubility of NSC 16590 (2-Aminoisobutyric Acid) is highly dependent on the solvent. Below
is a summary of its solubility in common laboratory solvents.

Solvent Solubility Concentration = Temperature Notes
Very easil Solubility is pH-
Water Y Y 181 mg/mL 25°C yIEP
soluble dependent.
Specific
concentrations
Alcohol Poorly soluble - -

are not readily

available.

Use of fresh,

anhydrous
DMSO Insoluble - - DMSO is

recommended if

testing solubility.

i Generally not a
QOils Insoluble - - _
suitable solvent.

Experimental Protocols
Protocol for Preparing an Aqueous Stock Solution of
NSC 16590
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This protocol describes the preparation of a 100 mM aqueous stock solution of NSC 16590.

Materials:

NSC 16590 (AIB) powder (Molar Mass: 103.12 g/mol )
High-purity water (e.g., deionized, distilled, or Milli-Q)
Sterile conical tube or volumetric flask

Magnetic stirrer and stir bar (optional)

Vortex mixer

Sterile filter (0.22 um) and syringe

Procedure:

Weighing: Accurately weigh out 1.031 g of NSC 16590 powder for a final volume of 100 mL.
Dissolving: Add the powder to a container with approximately 80 mL of high-purity water.

Mixing: Stir the solution using a magnetic stirrer or vortex until the powder is completely
dissolved. NSC 16590 is readily soluble in water, so extensive heating is generally not
required.

pH Adjustment (if necessary): For applications requiring a specific pH, monitor the pH of the
solution and adjust slowly using dilute HCl or NaOH. As an amino acid, the solubility of NSC
16590 can be influenced by pH.

Final Volume Adjustment: Once fully dissolved, bring the total volume to 100 mL with high-
purity water.

Sterilization: Sterile-filter the solution using a 0.22 pum syringe filter into a sterile container.

Storage: Store the stock solution in aliquots at 4°C for short-term use or at -20°C for longer-
term storage.
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Troubleshooting Guide

This guide addresses common issues encountered when working with NSC 16590.
Problem 1: NSC 16590 powder is not dissolving in water.

e Question: | am having difficulty dissolving NSC 16590 in water, even though it is reported to
be highly soluble. What could be the issue?

e Answer:

o Check Water Quality: Ensure you are using high-purity water. The presence of
contaminants could affect solubility.

o Increase Mixing: While highly soluble, gentle agitation may be required. Use a vortex
mixer or a magnetic stirrer for a few minutes.

o Consider pH: The net charge of an amino acid is dependent on the pH of the solution. The
pKa values for the carboxyl and amino groups of NSC 16590 are approximately 2.36 and
10.21, respectively. Solubility is often lowest at the isoelectric point. A slight adjustment of
the pH away from this point by adding a small amount of dilute acid or base can
significantly increase solubility.

o Gentle Warming: If necessary, gently warm the solution (e.g., to 37°C) to aid dissolution.
Avoid boiling, which could degrade the compound.

Problem 2: Inconsistent experimental results using NSC 16590.

e Question: My experiments with NSC 16590 are yielding inconsistent results. What factors
should | consider?

e Answer:

o Solution Stability: Ensure your stock solution is not degraded. Prepare fresh solutions
regularly and store them properly in aliquots to avoid repeated freeze-thaw cycles.

o pH of Final Medium: The pH of your experimental medium can affect the activity of NSC
16590. Ensure the final pH is consistent across experiments.
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o Inhibition Specificity: Remember that NSC 16590 is a competitive inhibitor of ACC
oxidase. The concentration of the substrate, ACC, in your system can influence the degree

of inhibition.
Visualizations
Ethylene Biosynthesis Pathway Inhibition

The following diagram illustrates the ethylene biosynthesis pathway in plants and highlights the
point of inhibition by NSC 16590 (2-Aminoisobutyric Acid).
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Is the solvent high-purity water?

Use high-purity water
(e.g., Milli-Q)

Is the solution being
adequately mixed?

Vortex or use
a magnetic stirrer

Adjust pH slightly
(add dilute HCI or NaOH)

Apply gentle heat
(e.g., 37°C water bath)

Dissolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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